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Compound of Interest

2-(Pyrrolidin-3-yl)pyridine
Compound Name:
hydrochloride

Cat. No.: B598060

Essential Safety and Handling Guide for 2-
(Pyrrolidin-3-yl)pyridine hydrochloride

This guide provides immediate and essential safety and logistical information for handling 2-
(Pyrrolidin-3-yl)pyridine hydrochloride in a laboratory setting. The following procedures are
designed for researchers, scientists, and professionals in drug development to ensure safe
handling, storage, and disposal of this compound.

Hazard Identification and Classification

2-(Pyrrolidin-3-yl)pyridine hydrochloride is a chemical compound that requires careful
handling due to its potential health hazards. Based on available safety data sheets for this and
structurally similar compounds, the primary hazards are summarized below.
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Hazard Classification Category GHS Hazard Statement

H302: Harmful if swallowed[1]

Acute Oral Toxicity Category 4 o]

H315: Causes skin irritation[1]
[3]

Skin Corrosion/Irritation Category 2

. _ H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A/ 2

irritation[1][3]
Specific target organ toxicity — H335: May cause respiratory
. Category 3 o
single exposure irritation[1][3]

Signal Word: Warning[3]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
should be worn at all times when handling 2-(Pyrrolidin-3-yl)pyridine hydrochloride.
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PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles or Glasses

Must meet ANSI Z.87.1 1989
standard. A face shield is
recommended when there is a

risk of splashing.[4]

Skin Protection

Gloves

Chemical-resistant gloves
(e.g., nitrile) should be
inspected before use and
changed immediately upon

contact with the chemical.[4]

Lab Coat

A flame-resistant lab coat (e.qg.,
Nomex®) should be worn and
fully buttoned to cover as

much skin as possible.[4]

Footwear and Clothing

Closed-toe shoes that cover
the entire foot and long pants
are mandatory. Avoid polyester

or acrylic clothing.[4]

Respiratory Protection

Respirator

Use of a NIOSH-approved
respirator is required if
engineering controls (e.g.,
fume hood) are not sufficient to
maintain exposure below
permissible limits, or if
dusts/aerosols may be
generated.[4][5]

Handling and Storage Procedures

Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood.[3][5]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]
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e Wash hands thoroughly after handling.[3]

e Do not eat, drink, or smoke in the handling area.[1]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

» Keep away from incompatible substances such as strong oxidizing agents.[1]

e Store in a locked-up and secure location.[3]

First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[3]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing. Seek medical attention if irritation

persists.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][3]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[6]

Disposal Plan

All waste containing 2-(Pyrrolidin-3-yl)pyridine hydrochloride must be handled as hazardous
waste.

e Waste Collection: Collect waste in a designated, labeled, and sealed container.
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» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with all federal, state, and local regulations.[1][3] Do not allow the product to

enter drains or waterways.[3]

Experimental Workflow for Handling 2-(Pyrrolidin-3-
yl)pyridine hydrochloride

The following diagram outlines the standard workflow for safely handling this compound in a

laboratory setting.
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Caption: Workflow for Safe Handling of 2-(Pyrrolidin-3-yl)pyridine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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